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Introduction

The analysis of citalopram and its metabolites in breast milk is crucial for assessing infant exposure

during maternal antidepressant therapy. Selective Serotonin Reuptake Inhibitors (SSRIs) like citalopram

are among the most frequently prescribed antidepressants during the postpartum period, with studies

indicating that 2.9%–5.5% of nursing mothers use antidepressants [1] [2]. Understanding the transfer of

these medications into human milk and the resulting systemic exposure in the infant is fundamental to

ensuring infant safety while supporting maternal mental health and the well-established benefits of

breastfeeding [1] [3]. These application notes consolidate a robust methodology for the stereoselective

determination of citalopram and desmethylcitalopram in human plasma and breast milk, alongside a

validated clinical study protocol for assessing infant exposure.

Analytical Methodology for Citalopram and Metabolite
Quantification

Sample Preparation Protocol
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Solid Phase Extraction (SPE): Begin with a generic protein precipitation step using acetonitrile.

Subsequently, perform solid phase extraction to isolate analytes from human plasma and breast milk
samples [4].

Internal Standards: Use deuterated internal standards to ensure quantification accuracy. For
citalopram, use citalopram-d6, and for paroxetine, paroxetine-d4 [1] [2]. These compounds correct

for variability in extraction efficiency and matrix effects.

Instrumental Analysis Conditions

Chromatography:
Column: Phenomenex Lux Cellulose-2 (4.6 mm × 150 mm; 5 μm) for stereoselective

separation.
Mobile Phase: Gradient elution using ammonium acetate buffer (pH 9.0; 20 mM) and

acetonitrile.
Flow Rate: 0.6 mL/min [4].

Mass Spectrometry:
Ionization: Electrospray Ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM) on a tandem quadrupole mass spectrometer
[1] [4].

Method Validation Parameters

The method was validated over a concentration range of 0.1–100 ng/mL for S-(+)- and R-(-)-citalopram

and 0.3–100 ng/mL for S-(+)- and R-(-)-desmethylcitalopram in human plasma and breast milk [4]. Key

validation parameters are summarized below:

Table 1: Method Validation Performance Data

Parameter Plasma Performance Breast Milk Performance

Trueness 90.0–113.3% 97.1–103.6%

Repeatability 0.9–15.9% 0.9–8.4%

Intermediate Precision 1.3–17.8% 0.9–9.6%
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Parameter Plasma Performance Breast Milk Performance

Matrix Effects 99–101% 98–105%

Clinical Study Design for Lactation Pharmacokinetics

Participant Recruitment and Eligibility

Inclusion Criteria: Recruit lactating women (>4 weeks postpartum) who are on a steady-state
regimen (>8 days current dose) of citalopram, sertraline, or paroxetine [1] [2].
Ethical Considerations: Obtain approval from the local research ethics committee. All participants

must provide informed written consent prior to enrollment [1] [2].

Biological Sample Collection Workflow

The following diagram illustrates the integrated sample collection and analysis workflow for a lactation

pharmacokinetic study.
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Pharmacokinetic Study Workflow for Lactation Analysis

Study Enrollment
(Lactating Mothers on SSRI)

Informed Consent & Ethics Approval

Maternal Paired Sample Collection

Collect Breast Milk
(Full breast expression)

Collect Plasma
(Dried Blood Spot, Finger Prick)

Sample Storage
(Milk: -80°C, DBS: -20°C)

Infant Plasma Sample
(Heel Puncture, Single Point)

UPLC-MS/MS Analysis

Pharmacokinetic & Safety Assessment

Data Analysis & Reporting
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Click to download full resolution via product page

Sample Collection Protocols

Maternal Paired Samples:
Breast Milk: Collect by fully emptying one breast using an electric pump. Gently mix the total

volume and aliquot 5 mL for analysis. Store aliquots immediately at -18°C or below [1] [2].
Maternal Plasma: Use a Dried Blood Spot (DBS) sampling technique via finger prick. Collect

samples on a Protein Saver 903 Card at predetermined times over one dosing interval [1] [2].
Infant Plasma Sample:

Collect a single-point DBS sample via heel puncture performed by a trained nurse [1] [2].

Pharmacokinetic and Exposure Calculations

Milk/Plasma (M/P) Ratio: Calculate using an Area Under the Curve (AUC) based approach with the

trapezoidal rule. The ratio is AUCbreastmilk / AUCplasma [1] [2]. For citalopram, documented M/P

ratios are approximately 1.8 [5].

Absolute Infant Dose (AID): Calculate using the formula: AID (mg/kg/day) = AUCbreastmilk × 0.15

L/kg/day. The value 0.15 L/kg/day represents the average daily milk intake of a solely breastfed 2-
month-old infant [1] [2].

Relative Infant Dose (RID): Calculate as (AID / Maternal Dose) × 100%. A RID of less than 10% is
generally considered safe [1] [2]. For citalopram, the mean RID is approximately 3.2-3.7% [5].

Table 2: Summary of Key Pharmacokinetic and Exposure Data for SSRIs in Lactation

Antidepressant
M/P Ratio (AUC-
based)

Relative Infant Dose
(RID)

Infant Plasma Detection

Citalopram ~1.8 [5] 3.2-3.7% [5] Detectable in 4 of 13 infants [1]
[2]

Sertraline >1 [1] [2] Not Calculated in
Source

Undetectable in all 15 infants
[1] [2]

Paroxetine <1 (inferred) [1] [2] Not Calculated in
Source

Undetectable in 8 of 9 infants
[1] [2]
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Infant Safety and Risk Assessment

The final and most critical phase involves a comprehensive risk-benefit assessment. The following diagram

outlines the decision-making logic for evaluating medication use during lactation, adapted from the

Milk4baby decision tree approach [3].

Infant Safety Risk Assessment Decision Tree

Assess Medication in Lactation

Medication Utilization Prevalence
in Women of Childbearing Age?

Available Safety Profile in
Infants (0-2 years), Adults, Animals?

 Moderate/High Prevalence

Method: Case Reports/
Case Series

 Low Prevalence

Expected Infant Systemic Exposure?
(Based on Oral Bioavailability, M/P Ratio, Risk of Accumulation)

 Limited/Inadequate Data

Method:
Pharmacoepidemiologic Studies

 Robust Safety Data Available

Low Exposure/
Favorable Profile

 Low RID (<10%)
Undetectable Infant Levels

High Exposure/
Uncertain Profile

 High RID (≥10%)
Detectable Infant Levels

Method: Population PK (popPK)
Modeling

Method: Physiologically-Based
PK (PBPK) Modeling
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Clinical safety findings for citalopram indicate that while the drug transfers into milk, the mean combined

dose of citalopram and desmethylcitalopram (4.4-5.1%) is below the 10% level of concern [5]. Plasma

concentrations in infants are typically very low or absent, and studies report no adverse effects on infant

weight or development, supporting the safety of citalopram use in breastfeeding women when monitored [5].

The overall evidence supports that breastfeeding by mothers taking sertraline, citalopram, or paroxetine

is generally safe, with sertraline and paroxetine often being preferred due to mostly undetectable infant drug

levels [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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